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Compound of Interest

8beta-(2-Hydroxy-2-methyl-3-
Compound Name:
oxobutyryloxy)glucozaluzanin C

Cat. No. B1160355

An in-depth technical guide on the physicochemical properties of 8beta-(2-Hydroxy-2-methyl-
3-oxobutyryloxy)glucozaluzanin C is not available at this time. Extensive searches for a
primary scientific publication detailing the isolation, full characterization, and biological activity
of this specific compound (CAS Number: 93395-31-4) have not yielded the necessary data to
compile a comprehensive technical document.

Summary of Available Information

8beta-(2-Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C is a sesquiterpene lactone, a
class of natural products known for a wide range of biological activities. It is reported to be
isolated from the plant Incarvillea arguta. While basic information is available from chemical
supplier databases, critical scientific data required for a technical guide remains elusive.

Physicochemical Properties

A summary of the currently available data is presented in the table below. It is important to note
that this information is sourced from publicly accessible chemical databases and has not been
independently verified through published experimental data.
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Property Value Citation(s)
CAS Number 93395-31-4

Molecular Formula C26H34012

Molecular Weight 538.55 g/mol

Appearance Powder

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone

N 2-8°C, protected from light and
Storage Conditions _
moisture

Note: Quantitative data such as melting point, boiling point, and detailed spectroscopic data (*H
NMR, 8C NMR, IR, Mass Spectrometry) are not available in the public domain.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and characterization of 8beta-(2-
Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C are not documented in accessible
scientific literature. A comprehensive search for a primary research article describing these

methodologies was unsuccessful.

Biological Activity and Signaling Pathways

There is currently no specific information available regarding the biological activities of 8beta-
(2-Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C or any associated signaling
pathways that it may modulate.

Visualizations

Due to the lack of information on experimental workflows or signaling pathways related to this
specific compound, no diagrams can be generated at this time.

Future Outlook
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The absence of a dedicated scientific publication on 8beta-(2-Hydroxy-2-methyl-3-
oxobutyryloxy)glucozaluzanin C limits the ability to provide an in-depth technical guide.
Further research and publication of its detailed physicochemical properties, spectroscopic data,
and biological activities are necessary to understand its potential applications for researchers,
scientists, and drug development professionals. The presence of other detailed phytochemical
studies on Incarvillea arguta suggests that such data for this compound may exist but is not
readily accessible.

« To cite this document: BenchChem. ["physicochemical properties of 8beta-(2-Hydroxy-2-
methyl-3-oxobutyryloxy)glucozaluzanin C"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1160355#physicochemical-properties-of-8beta-2-
hydroxy-2-methyl-3-oxobutyryloxy-glucozaluzanin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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